78-78-4

Isopentane

In Stock

• CAS RN:
• 78-78-4

• Formula:
• C5H12
  (CH3)2-CH-CH2-CH3
  C5H12

• InChI:
• InChI=1S/C5H12/c1-4-5(2)3/h5H,4H2,1-3H3

• InChIKey:
• QWTDNUCVQCZILF-UHFFFAOYSA-N

• Accurate analytic results in UV/VIS and infrared spectroscopy depend on the use of very pure solvents for sample preparation. The Uvasol< TMSYMBOL> < /TMSYMBOL>  solvents range has been specially designed for spectroscopy and other applications requiring solvents of the highest spectral purity. The refinement process allows a greater degree of security in applications and avoids misinterpretation of analytical results caused by traces of UV, IR and fluorescence contamination. Uvasol< TMSYMBOL> < /TMSYMBOL>  solvents offer best UV transmittance. In all specifications the minimum transmittance for 5 typical wavelengths are identified.
  2-Methylbutane (Isopentane) is a branched chain alkane. It undergoes bromination at 75°C to afford 2-bromo-2-methyl butane. Its Raman spectra in vapor and solid phases at low temp...

Hexafluoroglutaryl difluoride

In Stock

• CAS RN:
• 678-78-4

• Formula:
• C5F8O2

• InChI:
• InChI=1S/C5F8O2/c6-1(14)3(8,9)5(12,13)4(10,11)2(7)15

• InChIKey:
• XAKMJUAGVWKMOB-UHFFFAOYSA-N

• Hexafluoroglutaryl difluoride is a useful research compound. Its molecular formula is C5F8O2 and its molecular weight is 244.04 g/mol. The purity is usually 95%.

3-(p-Trifluoromethylphenoxy)-1-propyne

In Stock

• CAS RN:
• 63878-78-4

• Formula:
• C10H7F3O

• InChI:
• InChI=1S/C10H7F3O/c1-2-7-14-9-5-3-8(4-6-9)10(11,12)13/h1,3-6H,7H2

• InChIKey:
• BRORDTRRXFYCDZ-UHFFFAOYSA-N

• 3-(p-Trifluoromethylphenoxy)-1-propyne is a useful research compound. Its molecular formula is C10H7F3O and its molecular weight is 200.16 g/mol. The purity is usually 95%.

4-Dodecylbenzenesulfonamide

Usually In Stock

• CAS RN:
• 34778-78-4

• Formula:
• C18H31NO2S

• InChI:
• InChI=1S/C18H31NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21/h13-16H,2-12H2,1H3,(H2,19,20,21)

• InChIKey:
• ORPXKVFCUSJGIS-UHFFFAOYSA-N

• 4-Dodecylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H31NO2S and its molecular weight is 325.51. The purity is usually 95%.

2-Aminobenzo[d]thiazol-6-ol hydrochloride

In Stock

• CAS RN:
• 26278-78-4

• Formula:
• C7H7ClN2OS

• InChI:
• InChI=1S/C7H6N2OS.ClH/c8-7-9-5-2-1-4(10)3-6(5)11-7;/h1-3,10H,(H2,8,9);1H

• InChIKey:
• VLQGGLVKPGDBAH-UHFFFAOYSA-N

• 2-Aminobenzo[d]thiazol-6-ol hydrochloride is a useful research compound. Its molecular formula is C7H7ClN2OS and its molecular weight is 202.66 g/mol. The purity is usually 95%.

8-Aminoquinaldine

In Stock

• CAS RN:
• 18978-78-4

• Formula:
• C10H10N2

• InChI:
• InChI=1S/C10H10N2/c1-7-5-6-8-3-2-4-9(11)10(8)12-7/h2-6H,11H2,1H3

• InChIKey:
• JHIAOWGCGNMQKA-UHFFFAOYSA-N

• 2-methyl-8-quinolinamine is an aminoquinoline.

Methyl 3-O-(2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranosyl)-alpha-D-mannopyranoside

Usually In Stock

• CAS RN:
• 71978-78-4

• Formula:
• C21H32O15

• InChI:
• InChI=1S/C21H32O15/c1-8(23)30-7-13-16(31-9(2)24)18(32-10(3)25)19(33-11(4)26)21(35-13)36-17-14(27)12(6-22)34-20(29-5)15(17)28/h12-22,27-28H,6-7H2,1-5H3/t12-,13-,14-,15+,16-,17+,18+,19+,20+,21-/m1/s1

• InChIKey:
• IGDYHFLKZHDKLM-GJQNYYSDSA-N

• Methyl 3-O-(2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranosyl)-alpha-D-mannopyranoside, also known as Methyl 3-O-(2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranosyl)-alpha-D-mannopyranoside, is a useful research compound. Its molecular formula is C21H32O15 and its molecular weight is 524.472. The purity is usually 95%.

(5-(3-Azidopropoxy)-2-nitrophenyl)methanol

• CAS RN:
• 872578-78-4

• Formula:
• C10H12N4O4

• InChI:
• InChI=1S/C10H12N4O4/c11-13-12-4-1-5-18-9-2-3-10(14(16)17)8(6-9)7-15/h2-3,6,15H,1,4-5,7H2

• InChIKey:
• JMPBVIDDCYRYCX-UHFFFAOYSA-N

• (5-(3-Azidopropoxy)-2-nitrophenyl)methanol is a useful research compound. Its molecular formula is C10H12N4O4 and its molecular weight is 252.23 g/mol. The purity is usually 95%.

Ethyl 2-(2-bromophenyl)thiazole-4-carboxylate

In Stock

• CAS RN:
• 885278-78-4

• Formula:
• C12H10BrNO2S

• InChI:
• InChI=1S/C12H10BrNO2S/c1-2-16-12(15)10-7-17-11(14-10)8-5-3-4-6-9(8)13/h3-7H,2H2,1H3

• InChIKey:
• CPLANXDOXGJYNP-UHFFFAOYSA-N

• Ethyl 2-(2-bromophenyl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C12H10BrNO2S and its molecular weight is 312.18 g/mol. The purity is usually 95%.

2-(2,5-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898778-78-4

• Formula:
• C14H10F2O3S

• InChI:
• InChI=1S/C14H10F2O3S/c15-8-1-2-10(16)9(7-8)13(17)11-3-4-12(20-11)14-18-5-6-19-14/h1-4,7,14H,5-6H2

• InChIKey:
• DWRJPKCOJJNVBM-UHFFFAOYSA-N

• 2-(2,5-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C14H10F2O3S and its molecular weight is 296.29 g/mol. The purity is usually 95%.

(Z)-ethyl 1-(3-methoxypropyl)-2-((2-methyl-3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534578-78-4

• Formula:
• C26H25N5O7

• InChI:
• InChI=1S/C26H25N5O7/c1-4-38-26(34)19-15-18-22(27-21-11-5-6-12-29(21)25(18)33)30(13-8-14-37-3)23(19)28-24(32)17-9-7-10-20(16(17)2)31(35)36/h5-7,9-12,15H,4,8,13-14H2,1-3H3

• InChIKey:
• BEJDOYHHMDODOQ-NFFVHWSESA-N

• (Z)-ethyl 1-(3-methoxypropyl)-2-((2-methyl-3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C26H25N5O7 and its molecular weight is 519.514. The purity is usually 95%.

(Z)-2-methoxy-4-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl acetate

In Stock

• CAS RN:
• 869078-78-4

• Formula:
• C19H16O6

• InChI:
• InChI=1S/C19H16O6/c1-11(20)24-15-7-4-12(8-17(15)23-3)9-18-19(21)14-6-5-13(22-2)10-16(14)25-18/h4-10H,1-3H3/b18-9-

• InChIKey:
• QIPACIOUKIEESI-NVMNQCDNSA-N

• (Z)-2-methoxy-4-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl acetate is a useful research compound. Its molecular formula is C19H16O6 and its molecular weight is 340.331. The purity is usually 95%.

Methyl 4-[[2-[1-[(4-chlorophenyl)methyl]imidazol-2-yl]sulfanylacetyl]amino]benzoate

In Stock

• CAS RN:
• 893378-78-4

• Formula:
• C20H18ClN3O3S

• InChI:
• InChI=1S/C20H18ClN3O3S/c1-27-19(26)15-4-8-17(9-5-15)23-18(25)13-28-20-22-10-11-24(20)12-14-2-6-16(21)7-3-14/h2-11H,12-13H2,1H3,(H,23,25)

• InChIKey:
• LEJADQYGFKZJCV-UHFFFAOYSA-N

• Methyl 4-[[2-[1-[(4-chlorophenyl)methyl]imidazol-2-yl]sulfanylacetyl]amino]benzoate is a useful research compound. Its molecular formula is C20H18ClN3O3S and its molecular weight is 415.89. The purity is usually 95%.

2-chloro-N-[3-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzamide

In Stock

• CAS RN:
• 893978-78-4

• Formula:
• C19H14ClN3OS

• InChI:
• InChI=1S/C19H14ClN3OS/c1-12-11-25-19-22-17(10-23(12)19)13-5-4-6-14(9-13)21-18(24)15-7-2-3-8-16(15)20/h2-11H,1H3,(H,21,24)

• InChIKey:
• FQOXCJLRKXCLKH-UHFFFAOYSA-N

• 2-chloro-N-[3-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzamide is a useful research compound. Its molecular formula is C19H14ClN3OS and its molecular weight is 367.85. The purity is usually 95%.

1,3-Bis(N-carbazolyl)benzene

In Stock

• CAS RN:
• 550378-78-4

• Formula:
• C30H20N2

• InChI:
• InChI=1S/C30H20N2/c1-5-16-27-23(12-1)24-13-2-6-17-28(24)31(27)21-10-9-11-22(20-21)32-29-18-7-3-14-25(29)26-15-4-8-19-30(26)32/h1-20H

• InChIKey:
• MZYDBGLUVPLRKR-UHFFFAOYSA-N

• 1,3-Bis(N-carbazolyl)benzene is a useful research compound. Its molecular formula is C30H20N2 and its molecular weight is 408.5 g/mol. The purity is usually 95%.

N'-(4-fluorobenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851978-78-4

• Formula:
• C18H17FN4O3S2

• InChI:
• InChI=1S/C18H17FN4O3S2/c19-14-4-3-5-15-16(14)20-18(27-15)22-21-17(24)12-6-8-13(9-7-12)28(25,26)23-10-1-2-11-23/h3-9H,1-2,10-11H2,(H,20,22)(H,21,24)

• InChIKey:
• JGZPESQXMRVJSE-UHFFFAOYSA-N

• N'-(4-fluorobenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C18H17FN4O3S2 and its molecular weight is 420.48. The purity is usually 95%.

1-[(4-methylphenyl)sulfonyl]-N-(4-pyridinylmethyl)-2-pyrrolidinecarboxamide

• CAS RN:
• 1043578-78-4

• Formula:
• C18H21N3O3S

• InChI:
• InChI=1S/C18H21N3O3S/c1-14-4-6-16(7-5-14)25(23,24)21-12-2-3-17(21)18(22)20-13-15-8-10-19-11-9-15/h4-11,17H,2-3,12-13H2,1H3,(H,20,22)

• InChIKey:
• KSTIMEGYMDBHBO-UHFFFAOYSA-N

• 1-[(4-methylphenyl)sulfonyl]-N-(4-pyridinylmethyl)-2-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C18H21N3O3S and its molecular weight is 359.4g/mol. The purity is usually 95%.

Methyl 2-(pyrrolidin-2-yl)acetate hydrochloride

In Stock

• CAS RN:
• 1263378-78-4

• Formula:
• C7H14ClNO2

• InChI:
• InChI=1S/C7H13NO2.ClH/c1-10-7(9)5-6-3-2-4-8-6;/h6,8H,2-5H2,1H3;1H

• InChIKey:
• FECAUVOXGVMVNH-UHFFFAOYSA-N

• Methyl 2-(pyrrolidin-2-yl)acetate hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64 g/mol. The purity is usually 95%.

N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-chlorobenzyl)oxalamide

In Stock

• CAS RN:
• 1797078-78-4

• Formula:
• C21H17ClN2O3S

• InChI:
• InChI=1S/C21H17ClN2O3S/c22-16-8-6-14(7-9-16)12-23-20(26)21(27)24-13-17-10-11-18(28-17)19(25)15-4-2-1-3-5-15/h1-11H,12-13H2,(H,23,26)(H,24,27)

• InChIKey:
• TZLJOWNPIPJTRW-UHFFFAOYSA-N

• N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-chlorobenzyl)oxalamide is a useful research compound. Its molecular formula is C21H17ClN2O3S and its molecular weight is 412.89. The purity is usually 95%.

N1-(2-methoxy-2-(o-tolyl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide

In Stock

• CAS RN:
• 1797878-78-4

• Formula:
• C19H19F3N2O4

• InChI:
• InChI=1S/C19H19F3N2O4/c1-12-5-3-4-6-15(12)16(27-2)11-23-17(25)18(26)24-13-7-9-14(10-8-13)28-19(20,21)22/h3-10,16H,11H2,1-2H3,(H,23,25)(H,24,26)

• InChIKey:
• ABHJCWNPSAACJE-UHFFFAOYSA-N

• N1-(2-methoxy-2-(o-tolyl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide is a useful research compound. Its molecular formula is C19H19F3N2O4 and its molecular weight is 396.366. The purity is usually 95%.

3-(1,3-Dioxoisoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl fluoride

Usually In Stock

• CAS RN:
• 2138178-78-4

• Formula:
• C13H14FNO4S

• InChI:
• InChI=1S/C13H14FNO4S/c1-13(2,8-20(14,18)19)7-15-11(16)9-5-3-4-6-10(9)12(15)17/h3-6H,7-8H2,1-2H3

• InChIKey:
• VWNMBCGLNGVWSL-UHFFFAOYSA-N

• 3-(1,3-Dioxoisoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C13H14FNO4S and its molecular weight is 299.32. The purity is usually 95%.

2,4-dimethyl-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide

Usually In Stock

• CAS RN:
• 2175978-78-4

• Formula:
• C17H23NO2

• InChI:
• InChI=1S/C17H23NO2/c1-12-3-4-14(13(2)11-12)16(19)18-15-5-6-17(15)7-9-20-10-8-17/h3-4,11,15H,5-10H2,1-2H3,(H,18,19)

• InChIKey:
• RGSJMNWCJHRYCH-UHFFFAOYSA-N

• 2,4-dimethyl-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide is a useful research compound. Its molecular formula is C17H23NO2 and its molecular weight is 273.376. The purity is usually 95%.

2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid

In Stock

• CAS RN:
• 2219378-78-4

• Formula:
• C22H21NO5

• InChI:
• InChI=1S/C22H21NO5/c24-20(25)14-9-22(28-10-14)12-23(13-22)21(26)27-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,24,25)

• InChIKey:
• HMPHUZIQBMGIFL-UHFFFAOYSA-N

• 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid is a useful research compound. Its molecular formula is C22H21NO5 and its molecular weight is 379.412. The purity is usually 95%.

(1R)-1-[3-nitro-5-(trifluoromethyl)phenyl]ethylamine

In Stock

• CAS RN:
• 1213678-78-4

• Formula:
• C9H9F3N2O2

• InChI:
• InChI=1S/C9H9F3N2O2/c1-5(13)6-2-7(9(10,11)12)4-8(3-6)14(15)16/h2-5H,13H2,1H3/t5-/m1/s1

• InChIKey:
• RZBQSBXQOWBINI-RXMQYKEDSA-N

• (1R)-1-[3-nitro-5-(trifluoromethyl)phenyl]ethylamine is a useful research compound. Its molecular formula is C9H9F3N2O2 and its molecular weight is 234.17 g/mol. The purity is usually 95%.

(2,6-Difluorophenyl)-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379978-78-4

• Formula:
• C18H19F2N3O2

• InChI:
• InChI=1S/C18H19F2N3O2/c1-12-5-6-16(22-21-12)25-11-13-7-9-23(10-8-13)18(24)17-14(19)3-2-4-15(17)20/h2-6,13H,7-11H2,1H3

• InChIKey:
• ZWMAKHWPESNGBI-UHFFFAOYSA-N

• (2,6-Difluorophenyl)-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H19F2N3O2 and its molecular weight is 347.366. The purity is usually 95%.

(2E)-4-oxo-4-{[2-(trifluoromethyl)phenyl]amino}but-2-enoic acid

• CAS RN:
• 306278-78-4; 85843-25-0

• Formula:
• C11H8F3NO3

• InChI:
• InChI=1S/C11H8F3NO3/c12-11(13,14)7-3-1-2-4-8(7)15-9(16)5-6-10(17)18/h1-6H,(H,15,16)(H,17,18)/b6-5+

• InChIKey:
• BUHKBTGELFUBBX-AATRIKPKSA-N

• (2E)-4-oxo-4-{[2-(trifluoromethyl)phenyl]amino}but-2-enoic acid is a useful research compound. Its molecular formula is C11H8F3NO3 and its molecular weight is 259.184. The purity is usually 95%.